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Compound of Interest

Compound Name: C31H33N307S

Cat. No.: B15173839

Technical Guide: Physicochemical Properties of
C31H33N307S

Audience: Researchers, scientists, and drug development professionals.

Core Compound: Cyclopentyl N-[1-(hydroxymethyl)-3-[[2-methoxy-4-[(2-
methylphenyl)sulfonylcarbamoyl]phenyl]methyl]indol-5-yljcarbamate

Compound Identification and Overview

The chemical formula C31H33N30O7S corresponds to the compound identified as cyclopentyl
N-[1-(hydroxymethyl)-3-[[2-methoxy-4-[(2-methylphenyl)sulfonylcarbamoyl]phenyl]methyl]indol-
5-yljcarbamate. This technical guide provides an in-depth overview of its predicted
physicochemical properties and outlines standardized experimental protocols for their
determination. Due to the limited availability of specific experimental data for this compound in
the public domain, this guide focuses on established methodologies for characterizing such
organic molecules.

Physicochemical Data

The following table summarizes the available predicted physicochemical properties for
C31H33N307S. It is important to note that these values are computationally derived and await
experimental verification.
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Property Value Source
Molecular Formula C31H33N307S PubChem
Molecular Weight 591.7 g/mol PubChem
Monoisotopic Mass 591.2039 Da PubChem
XlogP3 5.5 PubChem
Hydrogen Bond Donor Count 3 PubChem
Hydrogen Bond Acceptor

Count 8 PubChem
Rotatable Bond Count 9 PubChem

Experimental Protocols for Physicochemical
Characterization

Detailed experimental procedures are crucial for the accurate determination of a compound's
physicochemical properties. The following sections describe standard protocols for key
measurements.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically
exhibit a sharp melting point range of 0.5-1.0°C[1].

Protocol: Capillary Method using a Melting Point Apparatus

o Sample Preparation: A small amount of the finely powdered dry sample is packed into a
capillary tube to a height of 1-2 mm[2][3].

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, and the temperature is gradually increased[4].

« Initial Determination: A rapid heating rate is used to get an approximate melting point range.
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e Accurate Determination: The procedure is repeated with a fresh sample, and the heating rate
is slowed to 1-2°C per minute as the approximate melting point is approached[1].

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes liquid (T2) are recorded. The melting point
range is reported as T1-T2[3][4].
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Sample Preparation Measurement

Finely Powder Compound Pack into Capillary Tube Place in Apparatus H Heat Slowly (1-2°C/min) }—b{ Observe Melting H Record T1 and T2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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